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Compound of Interest

Compound Name: 2-Bromo-4-fluorobenzoic acid

Cat. No.: B042977

This guide provides crucial safety protocols and logistical procedures for the handling and
disposal of 2-Bromo-4-fluorobenzoic acid, tailored for researchers, scientists, and drug

development professionals. Following these steps will minimize risks and ensure a safe
laboratory environment.

Chemical and Hazard Profile

A thorough understanding of the substance's properties is fundamental to safe handling.
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Identifier Value

CAS Number 1006-41-3[1]

Molecular Formula C7H4BrrO2[1][2]

Molecular Weight 219.01 g/mol [2]

Appearance Off-white crystalline powder[3]
Hazard Classification GHSO07 (Exclamation Mark)[1]

Signal Word: Warning[1]

Hazard Statements:

H315: Causes skin irritation[1][2]

H319: Causes serious eye irritation[1][2]

H335: May cause respiratory irritation[1][2]

Personal Protective Equipment (PPE)

The following table summarizes the necessary personal protective equipment for handling 2-
Bromo-4-fluorobenzoic acid.
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Protection Type Recommended Equipment  Purpose

Chemical safety goggles
] ) ) Prevents eye contact and
Eye Protection (compliant with EN 166 or

serious eye irritation.
OSHA 29 CFR 1910.133)[4][5]

) Chemically resistant gloves Prevents skin contact, as the
Hand Protection o o o
(e.g., nitrile, neoprene)[6] acid is a known skin irritant.

Laboratory coat and o ) ]
) ] ) ) ] Minimizes the risk of accidental
Skin and Body Protection appropriate protective clothing ]
) skin contact.
to prevent skin exposure[4][5]

Not required under normal,
well-ventilated conditions. Use
a NIOSH/MSHA approved

. _ , Prevents respiratory tract
Respiratory Protection respirator or a dust mask (type

_ _ irritation from dust inhalation.
N95) if dust is generated or for

large-scale operations and

emergencies[4][6]

Engineering Controls

Engineering controls are paramount for safe handling.

o Ventilation: Always use 2-Bromo-4-fluorobenzoic acid in a well-ventilated area. The use of
a local exhaust ventilation system or a chemical fume hood is highly recommended to

minimize exposure.[6]

o Safety Stations: Eyewash stations and safety showers must be readily accessible in the
immediate work area.[6]

Standard Operating Procedure for Handling 2-
Bromo-4-fluorobenzoic Acid

The following workflow provides step-by-step guidance for the safe handling of 2-Bromo-4-
fluorobenzoic acid from receipt to disposal.
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Preparation Phase

Consult SDS: Before starting any work, thoroughly read and understand the Safety Data
Sheet (SDS) for 2-Bromo-4-fluorobenzoic acid.[1]

Assemble PPE: Ensure all required PPE is available and in good condition.

Prepare Workspace: Designate a specific, well-ventilated area for handling, preferably within
a chemical fume hood.[6] Ensure the area is clean and uncluttered.

Verify Emergency Equipment: Check that the eyewash station and safety shower are
operational and accessible.[6]

Handling & Use Phase

Don PPE: Put on your lab coat, chemical safety goggles, and chemically resistant gloves.

Weighing and Transfer: Minimize dust generation when weighing and transferring the solid
material.[5] Use a spatula and handle the container with care.

In Solution: When preparing solutions, slowly add the 2-Bromo-4-fluorobenzoic acid to the
solvent to avoid splashing.

Avoid Contact: Do not allow the chemical to come into contact with skin, eyes, or clothing.[5]

Hygiene: Wash hands thoroughly after handling, even if gloves were worn.[1] Do not eat,
drink, or smoke in the handling area.[1]

Spill Response Protocol

Evacuate and Secure: Immediately alert others in the vicinity and evacuate the immediate
area of the spill.

Personal Protection: Before addressing the spill, don the appropriate PPE, including
respiratory protection, chemical-resistant gloves, and eye protection.

Containment: For solid spills, sweep or shovel the material into an appropriate container for
disposal.[1] Minimize dust generation during cleanup.[1]
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» Decontamination: Clean the spill area with a suitable solvent and then wash with soap and
water.

» Waste Disposal: All cleanup materials should be disposed of as hazardous waste.
Waste Disposal Protocol

Proper disposal is critical to prevent environmental contamination and ensure safety.
e Chemical Waste:

o Dispose of unused or waste 2-Bromo-4-fluorobenzoic acid in a designated, labeled
hazardous waste container.[1][4]

o Do not mix with other waste streams unless compatibility is confirmed.
o Arrange for disposal through an approved waste disposal plant or licensed collector.[1][4]
e Contaminated PPE:

o Gloves: Remove gloves using a technique that avoids skin contact with the contaminated
exterior. Dispose of them in the designated hazardous waste container.

o Lab Coats and Clothing: Contaminated clothing should be removed immediately and
washed before reuse.[1][5] If heavily contaminated, it should be disposed of as hazardous
waste.

Safety Workflow and Decision Making

The following diagram illustrates the logical workflow for ensuring safety when handling 2-
Bromo-4-fluorobenzoic acid.
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Caption: Logical workflow for the safe handling of 2-Bromo-4-fluorobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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